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Compound of Interest

Compound Name: PB(OH)3

Cat. No.: B15566883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various

lead oxy-hydroxides and related compounds. The information is curated for researchers,

scientists, and professionals in drug development who require a detailed understanding of

these materials, which are frequently encountered in environmental chemistry, materials

science, and toxicology. Lead oxy-hydroxides are common corrosion products of lead and its

alloys, and their specific crystalline forms can influence the bioavailability and reactivity of lead.

Core Concepts in Lead Oxy-hydroxide
Crystallography
The crystal chemistry of lead(II) compounds is notably complex due to the influence of the

stereochemically active 6s² lone pair of electrons on the Pb²⁺ cation. This lone pair can occupy

a significant volume, leading to distorted coordination polyhedra and the formation of layered or

complex framework structures. The compounds discussed herein encompass a range of

compositions, including simple oxides, hydroxides, and more complex oxy-hydroxides

containing other anions such as carbonates and chlorides.

Data Presentation: Crystallographic Information
The following tables summarize the key crystallographic data for several important lead oxy-

hydroxide and related phases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15566883?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Crystal Structure Data of Lead Oxides

Compound
Name

Chemical
Formula

Crystal
System

Space Group
Lattice
Parameters (Å)

Litharge α-PbO Tetragonal P4/nmm
a = 3.97, c =

5.02[1]

Massicot β-PbO Orthorhombic Pbcm
a = 5.49, b =

4.75, c = 5.89[2]

Table 2: Crystal Structure Data of Lead Carbonate Hydroxides

Compound
Name

Chemical
Formula

Crystal
System

Space Group
Lattice
Parameters (Å,
°)

Hydrocerussite Pb₃(CO₃)₂(OH)₂ Rhombohedral R-3m
a = 9.09, c =

24.88

Table 3: Crystal Structure Data of Lead Oxychlorides and Hydroxychlorides
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Compound
Name

Chemical
Formula

Crystal
System

Space Group
Lattice
Parameters (Å,
°)

Laurionite Pb(OH)Cl Orthorhombic Pnma

a = 7.111, b =

9.6987, c =

4.0203[3]

Paralaurionite Pb(OH)Cl Monoclinic C2/m

a = 10.865, b =

4.006, c = 7.233,

β = 117.24[4][5]

[6]

Mendipite Pb₃Cl₂O₂ Orthorhombic P2₁2₁2₁

a = 9.52, b =

11.87, c =

5.87[7][8]

Penfieldite Pb₂Cl₃(OH) Hexagonal P6
a = 11.28, c =

48.65[9][10][11]

Experimental Protocols
Detailed methodologies are crucial for the synthesis and characterization of these crystalline

phases. Below are representative protocols for the preparation of hydrocerussite and a generic

approach for lead(II) hydroxide nanoparticles.

Synthesis of Hydrocerussite (Pb₃(CO₃)₂(OH)₂)
This protocol is based on the reaction of a lead source with carbon dioxide and water under

controlled pH.

Precursor Preparation: A solution of a soluble lead(II) salt, such as lead(II) acetate or lead(II)

nitrate, is prepared in deionized water. Alternatively, a suspension of litharge (PbO) can be

used.

Reaction: Carbon dioxide gas is bubbled through the lead-containing solution or suspension.

The reaction can also be carried out by exposing the solution to the atmosphere over a

prolonged period.
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pH Control: The pH of the reaction mixture is maintained between 4 and 5. This can be

achieved by the controlled addition of an acid or base.

Precipitation and Aging: A white precipitate of hydrocerussite will form. The mixture is stirred

for a period to allow for the crystallization and aging of the precipitate.

Isolation and Washing: The precipitate is collected by filtration, washed several times with

deionized water to remove any soluble impurities, and then washed with ethanol to facilitate

drying.

Drying: The final product is dried in an oven at a low temperature (e.g., 60-80 °C) to avoid

decomposition.

Synthesis of Lead(II) Hydroxide (Pb(OH)₂) Nanoparticles
This protocol describes a chemical co-precipitation method for the synthesis of lead(II)

hydroxide nanoparticles.

Precursor Solutions: Prepare a 0.1 M solution of lead(II) nitrate (Pb(NO₃)₂) in deionized

water and a 0.2 M solution of sodium hydroxide (NaOH) in deionized water.

Precipitation: Slowly add the NaOH solution dropwise to the lead(II) nitrate solution under

vigorous stirring at room temperature. A white precipitate of lead(II) hydroxide will form

immediately.

Aging: Continue stirring the suspension for a period of 1-2 hours to allow for the growth and

stabilization of the nanoparticles.

Washing: The precipitate is collected by centrifugation or filtration and washed repeatedly

with deionized water to remove residual ions. This can be followed by a final wash with

ethanol.

Drying: The resulting nanoparticle powder is dried under vacuum or in a desiccator at room

temperature.

Mandatory Visualization
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The following diagrams, created using the DOT language, illustrate key experimental workflows

and logical relationships in the study of lead oxy-hydroxides.

Synthesis Characterization
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of hydrocerussite.
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Caption: Simplified logical relationship of lead corrosion pathways to form oxy-hydroxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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